2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-naphthalen-1-ylacetamide

• IUPAC Name: 2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H16N4O2S/c1-13-6-5-11-24-18(13)22-19(23-20(24)26)27-12-17(25)21-16-10-4-8-14-7-2-3-9-15(14)16/h2-11H,12H2,1H3,(H,21,25)
• InChI Key: TYLMPSBUYIZWAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-naphthalen-1-ylacetamide is a useful research compound. Its molecular formula is C20H16N4O2S and its molecular weight is 376.43. The purity is usually 95%.
BenchChem offers high-quality 2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-naphthalen-1-ylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-naphthalen-1-ylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Properties

A series of derivatives related to the compound has been synthesized and evaluated for their inhibitory activity against HIV-1 and HIV-2 in MT-4 cells. One of the compounds in the series demonstrated significant inhibitory potency in vitro, suggesting potential as a new lead in antiviral agent development (Hamad et al., 2010).

Heterocyclic Synthesis

The compound's derivatives have been utilized in the synthesis of novel heterocyclic systems. These compounds find applications in human and veterinary medicine, including roles as tranquilizers, fungicides, antihistamines, and antihypertensive preparations (Osyanin et al., 2012).

Serotonin Receptor Ligands

Derivatives of the compound have been designed to evaluate the role of a linker between the triazine moiety and an aromatic substituent for the human serotonin 5-HT6 receptor affinity. The studies identified certain derivatives with high affinity for the 5-HT6R, suggesting their potential as lead structures for further development (Łażewska et al., 2019).

Corrosion Inhibition

Novel derivatives of the compound have been investigated as effective inhibitors for the corrosion protection of carbon steel in acidic mediums. The compounds showed significant inhibition efficiency, suggesting their potential application in corrosion protection (Abd El‐Lateef et al., 2022).

Antimicrobial Agents

New series of derivatives based on the compound have been synthesized and evaluated for their in vitro biological efficacy against various bacterial and fungal strains. Some of the novel s-triazines exhibited noteworthy activity, indicating potential leads for further drug discovery (Patel et al., 2012).